Cas no 175277-34-6 (1-3-(2,4-Dichlorophenyl)Isoxazol-5-YlEthan-1-One)

• Product Name: 1-3-(2,4-Dichlorophenyl)Isoxazol-5-YlEthan-1-One
• CAS No: 175277-34-6
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• CID: 133835
• PubChem ID: 4205731
• Update Time: 2025-04-19

1-3-(2,4-Dichlorophenyl)Isoxazol-5-YlEthan-1-One Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2,4-Dichlorophenyl)isoxazol-5-yl)ethanone
• 1-[3-(2,4-dichlorophenyl)-1,2-oxazol-5-yl]ethanone
• 1-[3-(2,4-dichlorophenyl)isoxazol-5-yl]ethan-1-one
• Ethanone,1-[3-(2,4-dichlorophenyl)-5-isoxazolyl]-
• HMS566G19
• 5-Acetyl-3-(2,4-dichlorophenyl)-isoxazole
• AKOS015908637
• DTXSID30400832
• 175277-34-6
• MFCD00173900
• FT-0607105
• 1-[3-(2,4-dichlorophenyl)-1,2-oxazol-5-yl]ethan-1-one
• Maybridge1_008775
• 1-3-(2,4-Dichlorophenyl)Isoxazol-5-YlEthan-1-One

• Inchi： 1S/C11H7Cl2NO2/c1-6(15)11-5-10(14-16-11)8-3-2-7(12)4-9(8)13/h2-5H,1H3
• InChI Key： APPDMIAJOUWXEQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(C)=O)ON=1)Cl

Computed Properties

• Exact Mass: 254.98500
• Monoisotopic Mass: 254.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.375
• Boiling Point: 405.8°Cat760mmHg
• Flash Point: 199.2°C
• Refractive Index: 1.569
• PSA: 43.10000
• LogP: 3.85100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes